6,8-Dimethyl-2-phenylquinoline-4-carbonyl chloride
Overview
Description
6,8-Dimethyl-2-phenylquinoline-4-carbonyl chloride is a chemical compound with the molecular formula C18H14ClNO and a molecular weight of 295.76 . It is used in various scientific experiments and pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound consists of 18 carbon atoms, 14 hydrogen atoms, 1 nitrogen atom, and 1 chlorine atom . For a visual representation of the molecule, please refer to specialized chemical databases or software.Scientific Research Applications
Synthesis Applications
- Facile Synthesis of Tetrahydropyrimido Quinoline Derivatives 6,8-Dimethyl-2-phenylquinoline-4-carbonyl chloride is involved in the synthesis of various quinoline derivatives. A study by Elkholy & Morsy (2006) explored the synthesis of 2-Amino-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile, showcasing the compound's reactivity and potential for creating diverse chemical structures with antimicrobial properties (Elkholy & Morsy, 2006).
Catalytic Applications
- Chiral Pt(II)/Pd(II) Pincer Complexes In the field of catalysis, this compound's derivatives have been utilized in chiral Pt(II)/Pd(II) pincer complexes. These complexes demonstrate significant applications in catalytic asymmetric reactions, as detailed in research by Yoon et al. (2006). The study highlights the compound's role in enabling effective catalysis (Yoon et al., 2006).
Analytical Chemistry
- Fluorescence Derivatization Reagent The compound has been identified as a potent fluorescence derivatization reagent for alcohols in high-performance liquid chromatography, as investigated by Yoshida, Moriyama, & Taniguchi (1992). This application is crucial for enhancing detection sensitivity in analytical methods (Yoshida, Moriyama, & Taniguchi, 1992).
Pharmaceutical Research
- Synthesis and Cytotoxic Activity Kaufman et al. (2018) explored the total synthesis and cytotoxic activity of 6,8-Dimethoxy-1,3-dimethylisoquinoline. Their research presents a method for creating compounds related to this compound, which exhibit potential cytotoxic activity (Kaufman et al., 2018).
Plant Physiology
- Impact on Plant Growth and Flowering The influence of similar compounds on plant growth, flowering, and stomatal opening has been studied. Mishra & Pradhan (1972) investigated the effects of chemicals like 8-hydroxyquinoline on tomato plants, providing insight into the physiological impact of quinoline derivatives (Mishra & Pradhan, 1972).
Material Science
- Cobalt Catalysts for Polymer Production Zhang et al. (2019) described the use of dimethyl-substituted bis(imino)dihydroquinolines, related to this compound, as supports for cobalt catalysts in polyethylene production. This study highlights the compound's application in the field of materials science (Zhang et al., 2019).
properties
IUPAC Name |
6,8-dimethyl-2-phenylquinoline-4-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClNO/c1-11-8-12(2)17-14(9-11)15(18(19)21)10-16(20-17)13-6-4-3-5-7-13/h3-10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVWNXEHEHMJASL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=CC(=N2)C3=CC=CC=C3)C(=O)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801229396 |
Source
|
| Record name | 6,8-Dimethyl-2-phenyl-4-quinolinecarbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801229396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1160254-87-4 |
Source
|
| Record name | 6,8-Dimethyl-2-phenyl-4-quinolinecarbonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160254-87-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6,8-Dimethyl-2-phenyl-4-quinolinecarbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801229396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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